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Compound of Interest

Compound Name: 2-Methylallylmagnesium chloride

CAS No.: 5674-01-1

Cat. No.: B3042318 Get Quote

Executive Summary
Methallylation—the installation of a 2-methylallyl group—is a critical transformation in the

synthesis of polyketides, terpenes, and complex pharmacophores. The choice of reagent

dictates not just yield, but diastereoselectivity, atom economy, and purification burden.

This guide compares four primary reagent classes:

Methallyl Stannanes (Keck/Lewis Acid mediated)

Methallyl Boronates (Brown/Roush type)

Methallyl Silanes (Hosomi-Sakurai)

Methallyl Halides (Barbier-type with Zn/In)

Part 1: Comparative Performance Matrix
The following data normalizes yields across standard aldehyde substrates (e.g., benzaldehyde,

hydrocinnamaldehyde) to provide a direct "head-to-head" comparison.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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